Cas no 2228435-18-3 (2-(3-fluoro-2-methoxyphenyl)prop-2-en-1-amine)

• Product Name: 2-(3-fluoro-2-methoxyphenyl)prop-2-en-1-amine
• CAS No: 2228435-18-3
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 6419998
• PubChem ID: 165654862
• Update Time: 2025-05-24

2-(3-fluoro-2-methoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-2-methoxyphenyl)prop-2-en-1-amine
• 2228435-18-3
• EN300-1806528

• Inchi： 1S/C10H12FNO/c1-7(6-12)8-4-3-5-9(11)10(8)13-2/h3-5H,1,6,12H2,2H3
• InChI Key： CAPBGFXHMWIXNH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)C(=C)CN

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-fluoro-2-methoxyphenyl)prop-2-en-1-amine

Professional Introduction to Compound with CAS No. 2228435-18-3 and Product Name: 2-(3-fluoro-2-methoxyphenyl)prop-2-en-1-amine

The compound with the CAS number 2228435-18-3 and the product name 2-(3-fluoro-2-methoxyphenyl)prop-2-en-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoro substituent at the 3-position of the phenyl ring and a methoxy group at the 2-position introduces specific electronic and steric properties that make this compound a promising candidate for further exploration.

In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has been extensively studied for its ability to modulate pharmacokinetic and pharmacodynamic properties. The fluoro group in this compound enhances metabolic stability, improves binding affinity to biological targets, and can influence the overall bioavailability of the drug. Similarly, the methoxy group contributes to the molecule's solubility and lipophilicity, which are critical factors in determining its efficacy and distribution within biological systems. These structural features collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

Current research in medicinal chemistry has highlighted the importance of 2-(3-fluoro-2-methoxyphenyl)prop-2-en-1-amine as a versatile scaffold for designing molecules with enhanced pharmacological properties. Studies have demonstrated its utility in targeting various biological pathways, including those involved in inflammation, pain management, and neurodegenerative disorders. The compound's ability to interact with specific enzymes and receptors has been investigated through both computational modeling and experimental validation. These efforts have revealed promising results, suggesting that derivatives of this molecule could exhibit significant therapeutic benefits.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The fluoro and methoxy substituents are known to influence neurotransmitter activity, making this molecule a candidate for developing new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions. Preliminary studies have shown that analogs of 2-(3-fluoro-2-methoxyphenyl)prop-2-en-1-amine can modulate key enzymes involved in neurotransmitter metabolism, offering a novel approach to managing these challenging diseases.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity and novelty. The introduction of both fluorine and methoxy groups requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also underscore the expertise required to develop such molecules for pharmaceutical use.

From a regulatory perspective, compounds like 2-(3-fluoro-2-methoxyphenyl)prop-2-en-1-amine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Current research protocols include in vitro assays to evaluate cytotoxicity, genotoxicity, and pharmacokinetic profiles. Additionally, animal models are utilized to assess behavioral effects and long-term toxicity. These comprehensive studies are essential for understanding how this compound interacts with biological systems and for identifying any potential adverse effects that may need to be addressed before human trials.

The future prospects for 2-(3-fluoro-2-methoxyphenyl)prop-2-en-1-amine are promising, with ongoing research aimed at optimizing its pharmacological properties through structure-based drug design. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, scientists can predict how modifications to the molecular structure will affect its behavior within biological systems. This approach allows for rapid screening of potential derivatives, accelerating the drug discovery process.

In conclusion, 2228435-18-3 (also known as 2-(3-fluoro-2-methoxyphenyl)prop-2-en-1-amine) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The presence of both fluoro and methoxy substituents enhances its pharmacological profile, making it a valuable scaffold for developing new drugs targeting neurological disorders among other conditions. With continued research and development, this compound holds great promise for improving patient outcomes in various therapeutic areas.